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Improving Benzo[pqr]picene extraction
efficiency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzo[pgr]picene

CAS No.: 189-96-8

Cat. No.: S1513510

Chemical Identity of Benzo[pgr]picene

The table below consolidates the key identifiers and calculated physical properties for Benzo[pqr]picene

from the search results, which can help confirm the compound you are working with [1] [2].

Property Value | Description

CAS Registry Number 189-96-8 [1] [2]

Molecular Formula CosH14 [1] [2]

Molecular Weight 302.37 g/mol [1]

Common Synonyms Naphtho[2,1-a]pyrene; Naphtho[3',4":3,4]pyrene [1]
Density 1.313 g/cm3 (Calculated) [1]

Boiling Point 552.3 °C at 760 mmHg (Calculated) [1] [2]

Flash Point 282 °C (Calculated) [1] [2]
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Framework for Extraction Efficiency & A Research
Workflow

Without finding established methods, your research would likely involve systematic optimization. Here is a
general framework for improving extraction efficiency, focusing on parameters common to many solid-liquid

extraction processes, which you can adapt for Benzo[pqr]picene.

The following diagram outlines a logical workflow for this experimental optimization process.
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Based on this workflow, here are the key areas to investigate:

¢ Solvent Selection and Optimization: The polarity of Benzo[pgr]picene, a large polycyclic aromatic
hydrocarbon, is a key factor. You would typically test solvents like toluene, dichloromethane, or
dimethylformamide. Testing binary solvent mixtures can fine-tune solubility.
e Optimization of Physical Parameters: For each solvent, systematically vary and measure the
impact of:
o Extraction Temperature: Increased temperature generally improves solubility and kinetics, but
consider solvent boiling points and compound stability.
o Extraction Time: Determine the point of diminishing returns.
o Solid-to-Liquid Ratio: Finding the optimal ratio is crucial for efficiency and cost.
e Sample Preparation and Matrix Effects: The source material (e.g., plant matter, synthetic reaction
crude, environmental sample) greatly influences the approach. Pre-treatments like grinding or
sonication can enhance extraction.

Potential FAQs on Benzo[pqr]picene

Here are answers to questions that might arise during your research:

e What is the molecular structure of Benzo[pqr]picene? The search results confirm it is a polycyclic
aromatic compound with the formula C,4Hq,4 [1] [2]. For precise structural visualization, you should

refer to a specialized chemical database.

e Where can I find safety data for this compound? The search results do not provide detailed safety
information. You should consult the official Safety Data Sheet (SDS) from a reliable chemical supplier

for handling, hazards, and disposal information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1513510#improving-benzo-

pgr-picene-extraction-efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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